2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide

• IUPAC Name: 2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H25N5OS/c1-5-28-22(18-12-24-19-9-7-6-8-17(18)19)26-27-23(28)30-13-20(29)25-21-15(3)10-14(2)11-16(21)4/h6-12,24H,5,13H2,1-4H3,(H,25,29)
• InChI Key: KOYNRQWCJKUWTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2C)C)C)C3=CNC4=CC=CC=C43
• Molecular Formula: C23H25N5OS
• Molecular Weight: 419.5 g/mol
• CAS No.: 852143-71-6

Description

2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide is a useful research compound. Its molecular formula is C23H25N5OS and its molecular weight is 419.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds structurally related to "2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide" have been synthesized and evaluated for their biological activities, including antimicrobial and antitumor properties. For instance, new heterocyclic compounds incorporating a thiadiazole moiety have been tested against the cotton leafworm, indicating insecticidal potential (Fadda et al., 2017). Additionally, studies on triazolyl-indole derivatives have demonstrated significant antimicrobial activities, highlighting their potential as novel agents in combating microbial infections (Bayrak et al., 2009).

Brain Imaging Applications

Certain dipeptide derivatives attached to triazole-pyridine moieties have been explored for their use in brain imaging, leveraging their ability to cross the blood-brain barrier efficiently. These compounds, after being radioiodinated, show promise as novel agents for single-photon emission computed tomography (SPECT), offering improved brain uptake and retention compared to current radiopharmaceuticals (Abdel-Ghany et al., 2013).

Anti-inflammatory and Anticancer Agents

Research into the synthesis of novel compounds featuring indole and triazole moieties has revealed their potential as anti-inflammatory and anticancer agents. For example, some newly synthesized compounds have shown promising inhibitory effects on various cancer cell lines, indicating their potential use in cancer therapy (Abdelhamid et al., 2016).

Antiallergic Properties

N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides have been synthesized and evaluated as antiallergic compounds. Among these, certain derivatives have demonstrated significant potency in histamine release assays, suggesting their potential as novel antiallergic medications (Menciu et al., 1999).